Cas no 1806346-54-2 (5-Fluoro-4-iodopyrimidine)

• Product Name: 5-Fluoro-4-iodopyrimidine
• CAS No: 1806346-54-2
• MF: C₄H₂FIN₂
• MW: 223.974956035614
• MDL: MFCD28796908
• CID: 4826617
• PubChem ID: 131096545
• Update Time: 2025-11-07

5-Fluoro-4-iodopyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-4-iodopyrimidine
• 5-Fluoro-4-iodopyrimidine

• MDL： MFCD28796908
• Inchi： 1S/C4H2FIN2/c5-3-1-7-2-8-4(3)6/h1-2H
• InChI Key： GTUNGQPSTPBUSV-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• XLogP3: 1
• Topological Polar Surface Area: 25.8

Additional information on 5-Fluoro-4-iodopyrimidine

Recent Advances in the Application of 5-Fluoro-4-iodopyrimidine (CAS: 1806346-54-2) in Chemical Biology and Pharmaceutical Research

5-Fluoro-4-iodopyrimidine (CAS: 1806346-54-2) is a halogenated pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various nucleoside analogs and has been extensively studied for its potential in drug discovery, particularly in the development of antiviral and anticancer agents. The presence of both fluorine and iodine atoms in its structure makes it a valuable scaffold for further functionalization, enabling the creation of diverse bioactive molecules.

Recent studies have highlighted the role of 5-Fluoro-4-iodopyrimidine in the synthesis of novel nucleoside analogs with enhanced biological activity. For instance, researchers have utilized this compound to develop prodrugs that exhibit improved pharmacokinetic properties and target specificity. The iodine atom, in particular, facilitates cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in the construction of complex molecular architectures. These synthetic strategies have been employed to create libraries of compounds for high-throughput screening against various disease targets.

In the context of antiviral research, 5-Fluoro-4-iodopyrimidine has been instrumental in the design of inhibitors targeting viral polymerases. A recent study demonstrated the efficacy of a series of 5-Fluoro-4-iodopyrimidine-derived nucleoside analogs in inhibiting the replication of RNA viruses, including SARS-CoV-2. The fluorine atom at the 5-position enhances the metabolic stability of these analogs, while the iodine atom allows for further structural modifications to optimize binding affinity and selectivity. These findings underscore the potential of 5-Fluoro-4-iodopyrimidine as a cornerstone in the development of next-generation antiviral therapeutics.

Beyond its applications in antiviral research, 5-Fluoro-4-iodopyrimidine has also shown promise in oncology. Researchers have explored its use in the synthesis of fluorinated pyrimidine-based chemotherapeutic agents, which are known to interfere with DNA synthesis in rapidly dividing cancer cells. A recent preclinical study reported the development of a 5-Fluoro-4-iodopyrimidine-derived prodrug that selectively targets tumor tissues, minimizing off-target effects and reducing systemic toxicity. This approach leverages the unique physicochemical properties of the compound to achieve enhanced therapeutic outcomes.

The versatility of 5-Fluoro-4-iodopyrimidine extends to its role in chemical biology, where it has been employed as a probe for studying nucleic acid interactions. For example, researchers have incorporated this compound into oligonucleotides to investigate the structural and functional consequences of halogenated bases in DNA and RNA. These studies have provided valuable insights into the mechanisms of nucleic acid recognition and processing, paving the way for the design of novel diagnostic and therapeutic tools.

In conclusion, 5-Fluoro-4-iodopyrimidine (CAS: 1806346-54-2) represents a highly versatile and valuable building block in chemical biology and pharmaceutical research. Its unique structural features enable the synthesis of diverse bioactive molecules with applications in antiviral and anticancer drug discovery, as well as in the study of nucleic acid interactions. Ongoing research continues to uncover new opportunities for leveraging this compound to address unmet medical needs and advance the field of medicinal chemistry. Future studies should focus on optimizing the synthetic routes for 5-Fluoro-4-iodopyrimidine-derived compounds and exploring their potential in emerging therapeutic areas.